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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2-methylpropane

CAS No.: 1550-49-8

Cat. No.: B16132381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules can dramatically alter their physical,

chemical, and biological properties. This has made fluorinated building blocks invaluable in the

development of pharmaceuticals, agrochemicals, and advanced materials. Asymmetric

synthesis, the controlled formation of chiral molecules, is paramount in drug discovery, where

enantiomers can exhibit vastly different pharmacological activities. This document provides

detailed application notes and experimental protocols for key asymmetric reactions utilizing

fluorinated building blocks, offering a practical guide for researchers in the field.

Application Note 1: Enantioselective
Organocatalytic α-Fluorination of Aldehydes
The direct enantioselective α-fluorination of carbonyl compounds is a powerful transformation

for creating chiral C-F bonds. Organocatalysis has emerged as a particularly effective strategy,

avoiding the use of metal catalysts and often proceeding under mild conditions with high

enantioselectivity. This method provides access to α-fluoro aldehydes, which are versatile

intermediates for the synthesis of various fluorinated drug candidates.[1][2][3][4]
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Significance in Drug Discovery:

The α-fluoro carbonyl motif is a key structural feature in many biologically active molecules.

The fluorine atom can enhance metabolic stability by blocking sites susceptible to oxidation,

modulate the acidity of adjacent protons, and influence binding affinity to target proteins

through favorable electrostatic interactions. The ability to install this functionality with high

enantiomeric control is therefore of significant interest in medicinal chemistry.

Experimental Workflow: Organocatalytic α-Fluorination
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Reaction Setup

Reaction

Work-up and Purification

Analysis

Dissolve aldehyde and catalyst in solvent

Add N-fluorobenzenesulfonimide (NFSI)

Stir at specified temperature

Quench reaction

Extract with organic solvent

Purify by chromatography

Determine yield and enantiomeric excess (HPLC)

Carboxylic Acid Attach Chiral Auxiliary
(e.g., Evans' oxazolidinone) Enolization Diastereoselective

Fluorination
Cleavage of

Chiral Auxiliary
Enantiopure

α-Fluoro Carboxylic Acid
Conversion to

α-Fluoro-β-Amino Acid Final Product
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Upstream Signaling PI3K/Akt/mTOR Pathway

Downstream Effects

Drug Intervention

Receptor Tyrosine Kinase (RTK)

PI3K

PIP3

 phosphorylates

PIP2

Akt

 activates

mTORC1

 activates

Cell Growth and Proliferation

Alpelisib (CF3-containing inhibitor)

 inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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